Cas no 1803748-27-7 (2-Cyano-3-ethyl-5-iodobenzoic acid)

• Product Name: 2-Cyano-3-ethyl-5-iodobenzoic acid
• CAS No: 1803748-27-7
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 5010581
• Update Time: 2025-05-20

2-Cyano-3-ethyl-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-ethyl-5-iodobenzoic acid

• Inchi： 1S/C10H8INO2/c1-2-6-3-7(11)4-8(10(13)14)9(6)5-12/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： CPRWWYQJKXPBTH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C(C#N)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-3-ethyl-5-iodobenzoic acid

2-Cyano-3-Ethyl-5-IodoBenzoic Acid (CAS No. 1803748-27-7)

2-Cyano-3-Ethyl-5-IodoBenzoic Acid (CAS No. 1803748-27-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a cyano group, an ethyl substituent, and an iodine atom attached to a benzoic acid backbone, exhibits a range of intriguing chemical and biological properties. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential applications.

The synthesis of 2-Cyano-3-Ethyl-5-IodoBenzoic Acid involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of the cyano group and ethyl substituent is achieved through carefully designed substitution reactions, while the iodination step ensures the incorporation of the iodine atom at the desired position. These steps are meticulously optimized to ensure high yields and purity, making this compound accessible for various research and industrial applications.

One of the most promising areas of research involving 2-Cyano-3-Ethyl-5-IodoBenzoic Acid is its application in drug discovery. The compound's unique structure allows for diverse interactions with biological targets, making it a valuable tool in the development of novel therapeutic agents. For instance, recent studies have highlighted its potential as a lead compound in anti-cancer drug design, where its ability to modulate specific signaling pathways has shown significant promise.

In addition to its medicinal applications, 2-Cyano-3-Ethyl-5-IodoBenzoic Acid has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of advanced materials for catalysis and sensing applications. For example, researchers have explored its role as a ligand in metalloporphyrin complexes, which exhibit exceptional catalytic activity in various organic transformations.

The chemical stability and reactivity of 2-Cyano-3-Ethyl-5-IodoBenzoic Acid are influenced by its substituents. The cyano group introduces electron-withdrawing effects, which enhance the acidity of the benzoic acid moiety. This property is particularly advantageous in reactions requiring controlled nucleophilic attack. Meanwhile, the ethyl group contributes to the compound's lipophilicity, which is crucial for its bioavailability in pharmacological applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Cyano-3-Ethyl-5-IodoBenzoic Acid. Density functional theory (DFT) calculations have revealed that the iodine atom plays a critical role in stabilizing certain transition states during reactions, thereby influencing the compound's reactivity profile. These findings have opened new avenues for optimizing synthetic routes and tailoring the compound's properties for specific applications.

Furthermore, 2-Cyano-3-Ethyl-5-IodoBenzoic Acid has been utilized as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and other non-covalent interactions makes it an ideal candidate for constructing self-assembled nanostructures. Such structures hold potential for applications in drug delivery systems and molecular recognition technologies.

In conclusion, 2-Cyano-3-Ethyl-5-IodoBenzoic Acid (CAS No. 1803748-27